N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide

• Molecular Formula: C23H28ClN3O2
• Molecular Weight: 413.9 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C23H28ClN3O2/c1-4-5-22(28)27-10-8-26(9-11-27)21-7-6-19(15-20(21)24)25-23(29)18-13-16(2)12-17(3)14-18/h6-7,12-15H,4-5,8-11H2,1-3H3,(H,25,29)
• InChI Key: DMXBOPOQDGNBKU-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=CC(=C3)C)C)Cl

Description

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 inhibits the activation of NF-κB by preventing the degradation of its inhibitor, IκBα. This leads to the accumulation of IκBα and subsequent inhibition of NF-κB activation. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation, immune response, cell survival, and proliferation. Inhibition of NF-κB by N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 leads to the downregulation of these genes, resulting in reduced inflammation, apoptosis in cancer cells, and inhibition of viral replication.
Biochemical and Physiological Effects
N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 has been shown to have a variety of biochemical and physiological effects. In cancer cells, it induces apoptosis by inhibiting the NF-κB pathway, resulting in reduced cell proliferation and survival. In inflammation, N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 reduces the production of pro-inflammatory cytokines by inhibiting NF-κB activation, leading to reduced inflammation. In viral infections, N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 inhibits viral replication by inhibiting the NF-κB pathway, which is required for viral replication.

Advantages and Limitations for Lab Experiments

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in a variety of assays. It has been extensively studied and has a well-established mechanism of action, making it a reliable tool for studying the NF-κB pathway. However, N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 also has limitations. It has been shown to have off-target effects, which can complicate data interpretation. Additionally, its inhibitory effect on the NF-κB pathway can be context-dependent, making it important to carefully design experiments to ensure the relevance of the results.

Future Directions

There are several future directions for the study of N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer and viral infections. Another direction is to develop more specific inhibitors of the NF-κB pathway to minimize off-target effects. Additionally, the use of N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 in combination with other therapies could be explored to enhance its therapeutic efficacy. Finally, the development of new assays to study the NF-κB pathway and its regulation could provide new insights into the role of N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 and other NF-κB inhibitors in disease.

Synthesis Methods

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 can be synthesized using a multi-step process that involves the reaction of 3,5-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-(4-butanoylpiperazin-1-yl)-3-chlorobenzene in the presence of triethylamine to yield N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and viral infections. It has been shown to inhibit the NF-κB pathway, which plays a key role in regulating immune and inflammatory responses, as well as cell survival and proliferation. Inhibition of NF-κB by N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethylbenzamide 11-7082 has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication.